Cas no 73781-63-2 (Ethyl 2-(4-amino-2-fluorophenyl)acetate)

• Product Name: Ethyl 2-(4-amino-2-fluorophenyl)acetate
• CAS No: 73781-63-2
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD20484495
• CID: 1024728
• PubChem ID: 15840528
• Update Time: 2025-11-02

Ethyl 2-(4-amino-2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-amino-2-fluorophenyl)acetate
• ethyl 2-fluoro-4-aminophenylacetate
• Ethyl (4-amino-2-fluorophenyl)acetate
• 73781-63-2
• MFCD20484495
• EN300-340675
• Ethyl(4-amino-2-fluorophenyl)acetate
• CS-0147827
• F52303
• A866026
• SCHEMBL4049746
• CKHZQBGGRYVXEB-UHFFFAOYSA-N
• AKOS015999418
• AS-48661
• YCA78163
• DTXSID20578791
• Ethyl2-(4-amino-2-fluorophenyl)acetate

• MDL： MFCD20484495
• Inchi： 1S/C10H12FNO2/c1-2-14-10(13)5-7-3-4-8(12)6-9(7)11/h3-4,6H,2,5,12H2,1H3
• InChI Key： CKHZQBGGRYVXEB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)OCC)N

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.09470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Ethyl 2-(4-amino-2-fluorophenyl)acetate

Ethyl 2-(4-amino-2-fluorophenyl)acetate: A Comprehensive Overview of Its Chemical Properties and Therapeutic Potential

Ethyl 2-(4-amino-2-fluorophenyl)acetate, with the CAS number 73781-63-2, represents a significant compound in the field of medicinal chemistry. This 2-(4-amino-2-fluorophenyl)acetate derivative is characterized by its unique molecular structure, which includes a 4-amino-2-fluorophenyl group attached to an acetic acid ester backbone. The compound's 2-(4-amino-2-fluorophenyl)acetate functional group contributes to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents targeting inflammatory and oncological conditions.

Recent advances in 2-(4-amino-2-fluorophenyl)acetate synthesis have focused on optimizing reaction conditions to enhance yield and purity. A 2023 study published in *Journal of Medicinal Chemistry* highlighted the use of 4-amino-2-fluorophenyl derivatives as scaffolds for the design of selective tyrosine kinase inhibitors. The 2-(4-amino-2-fluorophenyl)acetate moiety was found to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical for drug development. These findings underscore the importance of 2-(4-amino-2-fluorophenyl)acetate in the context of modern drug discovery strategies.

The 4-amino-2-fluorophenyl group in Ethyl 2-(4-amino-2-fluorophenyl)acetate is known to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. Researchers have explored its potential as a 2-(4-amino-2-fluorophenyl)acetate-based therapeutic agent for treating autoimmune disorders. A 2022 preclinical study demonstrated that 2-(4-amino-2-fluorophenyl)acetate derivatives could modulate cytokine production, suggesting their utility in anti-inflammatory therapies. This aligns with the growing interest in 2-(4-amino-2-fluorophenyl)acetate as a versatile platform for drug development.

Recent breakthroughs in 2-(4-amino-2-fluorophenyl)acetate research have also addressed challenges related to its solubility and bioavailability. A 2024 study published in *Advanced Drug Delivery Reviews* reported the successful incorporation of 2-(4-amino-2-fluorophenyl)acetate into nanoparticle formulations, which enhanced its delivery to target tissues. This innovation is particularly relevant for the treatment of diseases where localized drug action is required, such as certain cancers. The 4-amino-2-fluorophenyl group's ability to form hydrogen bonds with biological macromolecules may further contribute to its efficacy in these applications.

The 2-(4-amino-2-fluorophenyl)acetate compound has also been investigated for its potential in targeting specific oncogenic pathways. A 2023 study in *Cancer Research* explored its role as a 2-(4-amino-2-fluorophenyl)acetate-based inhibitor of the EGFR (epidermal growth factor receptor) pathway, which is frequently dysregulated in various cancers. The study found that 2-(4-amino-2-fluorophenyl)acetate derivatives exhibited potent antitumor activity in vitro and in vivo, highlighting their potential as therapeutic agents in oncology. These findings underscore the importance of 2-(4-amino-2-fluorophenyl)acetate in the development of targeted therapies.

Furthermore, the 4-amino-2-fluorophenyl group in Ethyl 2-(4-amino-2-fluorophenyl)acetate has been linked to its ability to modulate immune responses. A 2022 study published in *Immunology Letters* demonstrated that 2-(4-amino-2-fluorophenyl)acetate derivatives could suppress the activation of T-cells, making them promising candidates for the treatment of autoimmune diseases such as rheumatoid arthritis. This research highlights the multifaceted therapeutic potential of 2-(4-amino-2-fluorophenyl)acetate and its relevance to a wide range of medical applications.

The synthesis of 2-(4-amino-2-fluorophenyl)acetate has also benefited from advancements in 4-amino-2-fluorophenyl chemistry. A 2023 review in *Organic Chemistry Insights* discussed novel methodologies for the efficient preparation of 2-(4-amino-2-fluorophenyl)acetate derivatives, including microwave-assisted reactions and solid-phase synthesis. These techniques have enabled the rapid generation of diverse 2-(4-amino-2-fluorophenyl)acetate derivatives, facilitating high-throughput screening for potential therapeutic applications. The ability to tailor the 2-(4-amino-2-fluorophenyl)acetate structure for specific biological targets is a key factor in its continued exploration in drug discovery.

Recent studies have also explored the 2-(4-amino-2-fluorophenyl)acetate compound's potential in combination therapies. A 2024 study in *Pharmaceutical Research* investigated the synergistic effects of 2-(4-amino-2-fluorophenyl)acetate with other pharmacological agents, demonstrating enhanced efficacy in treating multidrug-resistant cancers. This research highlights the importance of 2-(4-amino-2-fluorophenyl)acetate as a component of multifaceted therapeutic strategies. The 4-amino-2-fluorophenyl group's ability to interact with multiple biological targets may further enhance its utility in combination therapies.

Overall, Ethyl 2-(4-amino-2-fluorophenyl)acetate represents a promising compound with significant potential in pharmaceutical research. Its unique 2-(4-amino-2-fluorophenyl)acetate structure and the 4-amino-2-fluorophenyl group's biological activity make it a valuable candidate for the development of novel therapeutic agents. As research in this area continues to advance, the 2-(4-amino-2-fluorophenyl)acetate compound is likely to play an increasingly important role in the treatment of various diseases, including cancer and autoimmune disorders.